Cas no 400648-69-3 (Benzeneacetic acid,3-amino-4-ethyl-, ethyl ester)

• Product Name: Benzeneacetic acid,3-amino-4-ethyl-, ethyl ester
• CAS No: 400648-69-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 325718
• PubChem ID: 45094868
• Update Time: 2025-04-19

Benzeneacetic acid,3-amino-4-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-amino-4-ethyl-, ethyl ester
• Benzeneacetic acid, 3-amino-4-ethyl-, ethyl ester (9CI)
• Benzeneacetic acid,3-amino-4-ethyl-,ethyl ester(9ci)
• SCHEMBL5100488
• Ethyl (3-amino-4-ethylphenyl)acetate
• Ethyl 2-(3-amino-4-ethylphenyl)acetate
• 400648-69-3

• Inchi： 1S/C12H17NO2/c1-3-10-6-5-9(7-11(10)13)8-12(14)15-4-2/h5-7H,3-4,8,13H2,1-2H3
• InChI Key： QQLWVKAZOLVWAC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(CC)=C(C=1)N)=O

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.2